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Compound of Interest

Compound Name: Y 9000

CAS No.: 53944-40-4

Cat. No.: B1682343

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of the novel therapeutic compound Y-9000. Our goal is to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of Y-9000?

A1: Y-9000 is a hydrophobic molecule with low aqueous solubility at neutral pH. Its solubility is

highly dependent on the solvent, pH, and temperature. For optimal dissolution, it is crucial to

select an appropriate solvent system and carefully control the experimental conditions.

Q2: I am observing precipitation of Y-9000 when I dilute my stock solution into an aqueous

buffer. What is happening?

A2: This is a common issue known as "crashing out." It occurs when a stock solution of Y-9000,

typically prepared in a high-concentration organic solvent, is diluted into an aqueous buffer

where its solubility is significantly lower. The rapid change in solvent polarity causes the
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compound to precipitate. Refer to the troubleshooting guide below for strategies to mitigate this

problem.

Q3: How does pH affect the solubility of Y-9000?

A3: Y-9000 is an ionizable compound with a pKa of 4.5. Its solubility increases significantly at

pH values above its pKa. At pH levels below 4.5, the compound is predominantly in its neutral,

less soluble form. See the pH-Dependent Solubility Profile table for more details.

Q4: Can Y-9000 form aggregates in solution?

A4: Yes, Y-9000 has a tendency to self-associate and form aggregates, particularly at high

concentrations in aqueous solutions. Aggregation can affect its biological activity and lead to

inaccurate experimental results. The use of certain excipients can help minimize aggregation.

Troubleshooting Guides
Issue: Poor Dissolution of Y-9000 Powder
If you are experiencing difficulty dissolving the Y-9000 powder, please follow this workflow:
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Start: Y-9000 Powder

Select an appropriate organic solvent (e.g., DMSO, Ethanol)

Sonicate the solution for 10-15 minutes

Gently warm the solution to 37°C

Visually inspect for undissolved particles

Solution is clear. Proceed with experiment.

No

Particles remain.

Yes

Increase solvent volumeFilter the solution to remove undissolved material

Click to download full resolution via product page

Workflow for dissolving Y-9000 powder.

Issue: Precipitation Upon Dilution into Aqueous Buffer
To prevent Y-9000 from precipitating when diluting a stock solution, consider the following

strategies:
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Pre-wetting the Pipette Tip: Before transferring the stock solution, aspirate and dispense the

aqueous buffer a few times with the same pipette tip.

Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, sequential

dilutions.

Vortexing During Addition: Add the stock solution dropwise to the aqueous buffer while

continuously vortexing to ensure rapid mixing.

Use of Surfactants: Incorporate a low concentration of a non-ionic surfactant, such as

Tween® 80 or Pluronic® F-68, in the aqueous buffer.

Precipitation Mitigation Strategies

Strategy 1 Pre-wet pipette tip with aqueous buffer

Strategy 2 Perform stepwise dilutions

Strategy 3 Add stock solution while vortexing

Strategy 4 Include surfactants in buffer

Click to download full resolution via product page

Strategies to prevent precipitation.

Data Presentation
Table 1: Solubility of Y-9000 in Common Solvents
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Solvent Solubility (mg/mL) at 25°C

DMSO 100

Ethanol 25

Methanol 15

Acetonitrile 10

Water (pH 7.4) < 0.01

PBS (pH 7.4) < 0.01

Table 2: pH-Dependent Aqueous Solubility of Y-9000
pH Solubility (µg/mL) at 25°C

3.0 0.5

4.0 1.2

5.0 15.8

6.0 165

7.0 850

7.4 920

Experimental Protocols
Protocol 1: Preparation of a 10 mM Y-9000 Stock
Solution in DMSO

Materials:

Y-9000 powder (MW: 450.5 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Calibrated analytical balance

Sonicator

Procedure:

1. Weigh out 4.505 mg of Y-9000 powder and transfer it to a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution for 1 minute.

4. Sonicate the tube for 10 minutes in a water bath sonicator to ensure complete dissolution.

5. Visually inspect the solution to confirm that no particulate matter is present.

6. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 100 µM Y-9000 Working
Solution in PBS with 0.1% Tween® 80

Materials:

10 mM Y-9000 stock solution in DMSO

Phosphate-Buffered Saline (PBS), pH 7.4

Tween® 80

Sterile conical tubes

Procedure:

1. Prepare a 1% (v/v) Tween® 80 solution in PBS.

2. In a sterile conical tube, add 9.9 mL of PBS.

3. Add 100 µL of the 1% Tween® 80 solution to the PBS to achieve a final concentration of

0.01% Tween® 80.
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4. While vortexing the PBS/Tween® 80 solution, add 10 µL of the 10 mM Y-9000 stock

solution dropwise.

5. Continue vortexing for an additional 30 seconds to ensure homogeneity.

6. The final concentration of the working solution will be 100 µM Y-9000 in PBS with 0.1%

DMSO and 0.01% Tween® 80.
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Proposed signaling pathway of Y-9000.

To cite this document: BenchChem. [Technical Support Center: Y-9000 Solubility].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682343/docs#technical-support-center-y-9000-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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